![molecular formula C13H12ClN3O3 B5325841 N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B5325841.png)
N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as BZP-C1 and is a member of the pyrazole class of compounds. BZP-C1 is a small molecule that has shown promise in a variety of research applications.
Mechanism of Action
The mechanism of action of BZP-C1 is not fully understood. However, it is believed that BZP-C1 exerts its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways that are involved in cancer cell growth and neurodegeneration.
Biochemical and Physiological Effects:
BZP-C1 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes that are involved in cancer cell growth and neurodegeneration. Additionally, BZP-C1 has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of BZP-C1 is its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Additionally, BZP-C1 has been shown to have low toxicity in vitro and in vivo. However, one of the limitations of BZP-C1 is its limited solubility in water, which can make it difficult to work with in certain research applications.
Future Directions
There are several future directions for research on BZP-C1. One area of interest is the development of more efficient synthesis methods for BZP-C1. Additionally, further investigation is needed to fully understand the mechanism of action of BZP-C1. Finally, more research is needed to determine the potential use of BZP-C1 as a therapeutic agent for the treatment of cancer and neurodegenerative diseases.
Synthesis Methods
The synthesis of BZP-C1 involves the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 1,3-benzodioxole-5-methanol in the presence of a coupling reagent. The reaction yields BZP-C1 as a white crystalline solid with a melting point of 208-210°C.
Scientific Research Applications
BZP-C1 has been investigated for its potential use in various scientific research applications. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of cancer. BZP-C1 has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, BZP-C1 has been investigated for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-chloro-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O3/c1-17-12(9(14)6-16-17)13(18)15-5-8-2-3-10-11(4-8)20-7-19-10/h2-4,6H,5,7H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXRLVLJFBHTRBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)C(=O)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
42.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49816225 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.